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Compound of Interest

Compound Name: Cerium stearate

Cat. No.: B159660

This technical guide provides a comprehensive overview of cerium stearate, a versatile metal-
organic compound. Aimed at researchers, scientists, and drug development professionals, this
document details its chemical identifiers, synthesis methodologies, and key applications, with a
focus on its role as a polymer stabilizer.

Chemical Identifiers

Cerium stearate can exist in two primary oxidation states for the cerium ion: +3 (cerous) and
+4 (ceric). This leads to different compounds with distinct chemical identifiers. The most
common form is Cerium(lll) stearate.
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Identifier Cerium(lll) Stearate Cerium(lV) Stearate
CAS Number 14536-00-6, 10119-53-6 7459-41-8
IUPAC Name cerium(3+);octadecanoate cerium(4+);octadecanoate

Other Names

Cerous stearate, Cerium

tristearate

Ceric stearate, Cerium

tetrastearate

Chemical Formula

CsaH105Ce0s

C72H140Ce0s

Molecular Weight 990.524 g/mol 1274.02 g/mol
InChl=1S/4C18H3602.Ce/c41-
InChl=1S/3C18H3602.Ce/c31-
2-3-4-5-6-7-8-9-10-11-12-13-
2-3-4-5-6-7-8-9-10-11-12-13-
InChl 14-15-16-17-18(19)20;/h42-
14-15-16-17-18(19)20;/h32-
17H2,1H3,(H,19,20);/q;;;;+4/p-
17H2,1H3,(H,19,20):/q;;;+3/p-3 .
BTVVNGIPFPKDHO- LWOBPGZWSMGVDQ-
InChlKey

UHFFFAOYSA-K

UHFFFAOYSA-J

Canonical SMILES

CCCCCCCCCCCCCCCCCC(
=0)
[0-].CCCCCCCCCCCCCCCC
CC(=0)
[0-].CCCCCCCCCCCCCCCC
CC(=0)[0-].[Ce+3]

CCCCCCCCCCCCCCCCCC(
:O)
[0-].CCCCCCCCCCCCCCCe
CC(=0)
[0-].CCCCCCCCCCCCCCCe
CC(=0)
[0-].CCCCCCCCCCCCCCCe
CC(=0)[0-].[Ce+4]

Experimental Protocols

Detailed experimental protocols for the synthesis of cerium stearate are not extensively

available in the public domain. However, the primary methods of synthesis are well-established

and are outlined below as general procedures.

2.1. Synthesis of Cerium(lll) Stearate via Precipitation
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This method involves the reaction of a soluble cerium salt, such as cerium(lll) nitrate, with an
alkali metal stearate, like sodium stearate or potassium stearate, in an aqueous solution. The
insoluble cerium stearate then precipitates out of the solution.

o Reactants: Cerium(lll) nitrate hexahydrate (Ce(NO3)3-6H20), Sodium stearate (NaCisH35032),
Deionized water.

e General Procedure:

[e]

Prepare separate aqueous solutions of cerium(lll) nitrate and sodium stearate.

o Slowly add the sodium stearate solution to the cerium(lll) nitrate solution with constant
stirring.

o Awhite precipitate of cerium(lll) stearate will form immediately.
o Continue stirring for a specified period to ensure the reaction goes to completion.

o The precipitate is then collected by filtration, washed multiple times with deionized water to
remove any unreacted salts, and finally dried in an oven at a controlled temperature.

2.2. Synthesis of Cerium(lll) Stearate by Direct Reaction

This method involves the direct reaction of cerium(lll) oxide with stearic acid at an elevated
temperature.

o Reactants: Cerium(lll) oxide (Ce20s3), Stearic acid (C1sH3602).

e General Procedure:

[¢]

A stoichiometric mixture of cerium(lll) oxide and stearic acid is heated in an inert
atmosphere.

[¢]

The reaction is typically carried out at a temperature range of 100-200 °C.

[¢]

The reaction mixture is stirred continuously to ensure homogeneity.

[e]

The completion of the reaction yields cerium(lll) stearate.
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o The product is then cooled and can be purified by washing with a suitable solvent to
remove any unreacted stearic acid.

Analytical Characterization

The synthesized cerium stearate can be characterized using various analytical techniques to
confirm its identity and purity:

o Fourier-Transform Infrared (FTIR) Spectroscopy: To confirm the formation of the metal
carboxylate by observing the disappearance of the carboxylic acid O-H peak and the
appearance of characteristic carboxylate stretches.

o X-ray Diffraction (XRD): To determine the crystalline structure and phase purity of the
compound.

e Thermogravimetric Analysis (TGA): To study the thermal stability and decomposition profile
of the cerium stearate.

e Scanning Electron Microscopy (SEM): To analyze the surface morphology and particle size
of the synthesized powder.

o Elemental Analysis: To determine the elemental composition and confirm the stoichiometry of
the cerium stearate.

Application in PVC Stabilization

Cerium stearate is utilized as a heat stabilizer for polyvinyl chloride (PVC). It helps to prevent
the thermal degradation of PVC during processing at high temperatures. The stabilization
mechanism is believed to involve two main pathways: the neutralization of hydrogen chloride
(HCI) and the scavenging of free radicals.

Below is a logical diagram illustrating the proposed mechanism for PVC stabilization by cerium
stearate.
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PVC thermal degradation and stabilization pathway by cerium stearate.
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The diagram illustrates that during thermal processing, PVC undergoes dehydrochlorination,
releasing HCI, which autocatalyzes further degradation and leads to the formation of polyenes,
causing discoloration. Free radicals are also generated, which propagate the degradation
process. Cerium stearate intervenes by neutralizing the released HCI to form cerium chloride
and stearic acid, thus inhibiting the autocatalytic process. Additionally, it is proposed that
cerium stearate can scavenge the reactive free radicals, converting them into more stable
products and terminating the degradation chain reactions. This dual action makes cerium
stearate an effective heat stabilizer for PVC.

 To cite this document: BenchChem. [An In-depth Technical Guide to Cerium Stearate:
Chemical Properties, Synthesis, and Applications]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b159660#cerium-stearate-cas-number-
and-chemical-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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